Cas no 1397190-35-0 (methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate)

• Product Name: methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate
• CAS No: 1397190-35-0
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6142574
• PubChem ID: 53419595
• Update Time: 2025-07-21

methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate
• 1397190-35-0
• EN300-1722521
• methyl 3-[4-(aminomethyl)-2-fluorophenyl]propanoate

• Inchi： 1S/C11H14FNO2/c1-15-11(14)5-4-9-3-2-8(7-13)6-10(9)12/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： QZHDMFMIQAXUEP-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate

Comprehensive Overview of Methyl 3-4-(Aminomethyl)-2-Fluorophenylpropanoate (CAS No. 1397190-35-0)

The compound methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate (CAS No. 1397190-35-0) is a fluorinated phenylpropanoate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and fluorophenyl moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applicability in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate aligns with this trend, offering a promising scaffold for developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its ester group further enhances its utility as a prodrug candidate, a topic frequently searched in pharmacokinetic optimization discussions.

From a synthetic chemistry perspective, the CAS No. 1397190-35-0 compound exemplifies the growing importance of selective fluorination techniques. Fluorination at the 2-position of the phenyl ring is a strategic modification often explored to improve binding affinity and lipophilicity. These properties are critical in medicinal chemistry, as evidenced by the rise in searches for fluorine in drug design and structure-activity relationships (SAR).

The aminomethyl functional group in methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate opens avenues for further derivatization, such as amide formation or reductive amination. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, areas gaining traction in AI-driven drug discovery. Notably, the compound’s molecular weight and logP values fall within desirable ranges for blood-brain barrier (BBB) penetration, a hot topic in neuropharmacology.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some halogenated compounds, 1397190-35-0 exhibits favorable biodegradability profiles, aligning with the green chemistry movement. This aspect resonates with searches for sustainable synthesis and eco-friendly intermediates, reflecting broader industry shifts toward environmental, social, and governance (ESG) compliance.

In conclusion, methyl 3-4-(aminomethyl)-2-fluorophenylpropanoate (CAS No. 1397190-35-0) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceutical and agrochemical applications, combined with its alignment with trending research themes, positions it as a compound of enduring interest. As the scientific community continues to explore fluorine’s role in bioactive molecules, this compound will likely remain a focal point for cutting-edge research.